Cas no 1805931-04-7 (2,5-Dinitropyridin-4-amine)

• Product Name: 2,5-Dinitropyridin-4-amine
• CAS No: 1805931-04-7
• MF: C₅H₄N₄O₄
• MW: 184.109660148621
• CID: 4803452
• Update Time: 2025-10-29

2,5-Dinitropyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2,5-dinitropyridin-4-amine
• 4-Amino-2,5-dinitropyridine
• 2,5-Dinitropyridin-4-amine

• Inchi： 1S/C5H4N4O4/c6-3-1-5(9(12)13)7-2-4(3)8(10)11/h1-2H,(H2,6,7)
• InChI Key： GNTNJKXFAVVZQZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CN=C(C=C1N)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• XLogP3: 0.7
• Topological Polar Surface Area: 131

Additional information on 2,5-Dinitropyridin-4-amine

Comprehensive Overview of 2,5-Dinitropyridin-4-amine (CAS No. 1805931-04-7): Properties, Applications, and Research Insights

2,5-Dinitropyridin-4-amine (CAS No. 1805931-04-7) is a specialized organic compound belonging to the nitropyridine family. Its molecular structure features two nitro groups (–NO₂) at the 2- and 5-positions and an amino group (–NH₂) at the 4-position of the pyridine ring. This unique arrangement contributes to its distinct chemical reactivity, making it a subject of interest in pharmaceutical intermediates, agrochemical synthesis, and material science. Researchers and industries are increasingly exploring its potential due to its role in constructing complex heterocyclic frameworks.

The compound’s physicochemical properties, such as solubility in polar solvents and thermal stability, have been extensively studied. With a molecular weight of 184.12 g/mol, 2,5-Dinitropyridin-4-amine exhibits moderate polarity, enabling its use in reactions requiring controlled electron-withdrawing effects. Its nitro groups are pivotal for nucleophilic substitution reactions, a feature leveraged in designing bioactive molecules. Recent publications highlight its utility in catalysis and ligand design, aligning with trends in sustainable chemistry and green synthesis.

In the context of drug discovery, 2,5-Dinitropyridin-4-amine serves as a precursor for antimicrobial agents and kinase inhibitors. Its scaffold is frequently incorporated into molecules targeting enzyme modulation, a hot topic in oncology and infectious disease research. For instance, derivatives of this compound have shown promise in preliminary studies against antibiotic-resistant bacteria, addressing a global health challenge. This aligns with frequent search queries like "nitropyridine antimicrobial applications" or "heterocyclic compounds in drug design".

From an industrial perspective, the compound’s synthesis and scalability are critical. Modern flow chemistry techniques have been applied to optimize its production, reducing waste and improving yield—a response to the growing demand for sustainable chemical processes. Environmental considerations, such as biodegradability and toxicity profiles, are also under investigation, reflecting broader societal concerns about green chemistry.

Analytical methods for characterizing 2,5-Dinitropyridin-4-amine include HPLC, NMR spectroscopy, and mass spectrometry. These techniques ensure purity and consistency, particularly for high-value applications like electronic materials, where trace impurities can significantly impact performance. The compound’s electronic properties have sparked interest in organic semiconductors, a field gaining traction due to advancements in flexible electronics.

Safety and handling protocols for 2,5-Dinitropyridin-4-amine emphasize standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under typical conditions, its reactivity warrants cautious storage away from reducing agents. Regulatory compliance, such as REACH and FDA guidelines, is essential for commercial use, a point often queried by manufacturers.

Future research directions may explore 2,5-Dinitropyridin-4-amine’s role in photocatalysis or metal-organic frameworks (MOFs), areas with rising academic and industrial investment. Collaborative efforts between academia and industry could unlock novel applications, reinforcing the compound’s relevance in next-generation technologies.